1-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine

• IUPAC Name: 1-[(1-ethylimidazol-2-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine
• InChI: InChI=1S/C20H29N3O/c1-3-23-13-11-21-20(23)16-22-12-5-7-18(15-22)10-9-17-6-4-8-19(14-17)24-2/h4,6,8,11,13-14,18H,3,5,7,9-10,12,15-16H2,1-2H3
• InChI Key: XUTAUUPKVXRRQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CN2CCCC(C2)CCC3=CC(=CC=C3)OC
• Molecular Formula: C20H29N3O
• Molecular Weight: 327.5 g/mol

Description

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

The molecular structure of imidazole is a five-membered ring, containing two nitrogen atoms and three carbon atoms. It is amphoteric in nature, showing both acidic and basic properties.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They are highly soluble in water and other polar solvents.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds varies depending on their specific structure and the biological activity they exhibit.

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling imidazole compounds. Specific safety and hazard information would depend on the exact compound and its intended use.